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Compound of Interest

Compound Name: Echinocystic Acid

Cat. No.: B1671084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Echinocystic acid (EA), a pentacyclic triterpenoid saponin, has emerged as a promising

natural compound with significant neuroprotective properties.[1][2] Extensive in-vitro research

has demonstrated its ability to mitigate neuronal damage, reduce inflammation, and promote

neuronal growth through various signaling pathways. This technical guide provides an in-depth

overview of the in-vitro neuroprotective effects of Echinocystic acid, presenting key

quantitative data, detailed experimental protocols, and visual representations of its

mechanisms of action to support further research and drug development endeavors.

Quantitative Assessment of Neuroprotective
Efficacy
The neuroprotective effects of Echinocystic acid have been quantified across various in-vitro

models, demonstrating its potency in protecting neuronal cells from diverse insults.
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Core Signaling Pathways in Echinocystic Acid-
Mediated Neuroprotection
Echinocystic acid exerts its neuroprotective effects by modulating several key intracellular

signaling pathways. These pathways are central to neuronal survival, inflammation, and

apoptosis.
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The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a critical regulator of cell survival and

proliferation. Echinocystic acid has been shown to activate this pathway, leading to

downstream anti-apoptotic effects.[1][2][4][5][6][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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